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Compound of Interest

Compound Name: 3-[1-(Dimethylamino)ethyl]phenol

Cat. No.: B027075 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for 3-[1-(Dimethylamino)ethyl]phenol, including operational procedures and

disposal plans, to ensure laboratory safety and build trust in chemical handling protocols.

Immediate Safety and Logistical Information
Hazard Summary: 3-[1-(Dimethylamino)ethyl]phenol is classified as a substance that can

cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3] Some

sources also classify it as toxic if swallowed. It is crucial to handle this compound with

appropriate precautions to minimize exposure.

Personal Protective Equipment (PPE)
To ensure personal safety, the following PPE is mandatory when handling 3-[1-
(Dimethylamino)ethyl]phenol:

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[1][4]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or protective

suit are required to prevent skin contact.[4]

Respiratory Protection: Use a respirator with an appropriate vapor cartridge if working in a

poorly ventilated area or if there is a risk of generating aerosols.[1][4]
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First Aid Measures
In the event of exposure, immediate action is critical. The following table summarizes the

recommended first aid procedures.

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[4]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[4]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[4]

Operational and Disposal Plans
Handling Procedures

Engineering Controls: Always handle 3-[1-(Dimethylamino)ethyl]phenol in a well-ventilated

area, preferably within a chemical fume hood, to minimize inhalation exposure.[4]

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

areas where the chemical is handled. Wash hands thoroughly after handling.[4]

Spill Management: In case of a spill, absorb the material with an inert, non-combustible

absorbent (e.g., sand, earth, vermiculite). Collect the absorbed material into a suitable,

labeled container for disposal.

Storage
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Store 3-[1-(Dimethylamino)ethyl]phenol in a tightly closed container in a cool, dry, and well-

ventilated area, away from incompatible materials such as strong oxidizing agents.

Disposal Plan
Dispose of 3-[1-(Dimethylamino)ethyl]phenol and its containers in accordance with local,

state, and federal regulations. It is recommended to use a licensed professional waste disposal

service. Do not allow the chemical to enter drains or waterways.

Hazard Data
The following table summarizes the available hazard information for 3-[1-
(Dimethylamino)ethyl]phenol. Note that specific quantitative toxicity data and occupational

exposure limits are not readily available.

Data Point Information

GHS Hazard Statements

H301 (Toxic if swallowed), H315 (Causes skin

irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[1][2][3]

GHS Precautionary Statements

P261 (Avoid breathing

dust/fume/gas/mist/vapors/spray), P280 (Wear

protective gloves/protective clothing/eye

protection/face protection), P301+P310 (IF

SWALLOWED: Immediately call a POISON

CENTER or doctor/physician),

P305+P351+P338 (IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing).[2]

LD50 (Oral) No data available.

LD50 (Dermal) No data available.

LC50 (Inhalation) No data available.

Occupational Exposure Limits
OSHA PEL: Not established. NIOSH REL: Not

established. ACGIH TLV: Not established.[3]
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Experimental Protocols: Detailed methodologies for the key experiments cited (e.g., toxicity

studies) are not publicly available in the provided safety data sheets or common chemical

databases. This information is typically proprietary to the manufacturers or testing laboratories

that conducted the assessments.

Safe Handling Workflow
The following diagram illustrates the procedural workflow for the safe handling of 3-[1-
(Dimethylamino)ethyl]phenol, from preparation to disposal.
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Safe Handling Workflow for 3-[1-(Dimethylamino)ethyl]phenol

Preparation
- Review SDS

- Don appropriate PPE

Handling
- Work in fume hood

- Avoid contact and inhalation

Spill?

Spill Response
- Absorb with inert material

- Collect for disposal

Yes

Storage
- Tightly sealed container
- Cool, dry, ventilated area

No

Disposal
- Follow regulations

- Use licensed service

End of Process

Click to download full resolution via product page

Caption: Procedural flow for safe handling of 3-[1-(Dimethylamino)ethyl]phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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